Enpp-1-IN-26

• Molecular Formula: C16H12FN5O2S
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C16H12FN5O2S/c1-24-13-5-4-10-14(21-13)22-16(19-10)25-7-12-18-11-6-8(17)2-3-9(11)15(23)20-12/h2-6H,7H2,1H3,(H,18,20,23)(H,19,21,22)
• InChIKey: PTZJKRPYZKMREN-UHFFFAOYSA-N

Enpp-1-IN-26: ENPP1 Inhibitor for Cancer Immunotherapy

Enpp-1-IN-26, also designated Compound 4e (CAS 2848714-91-8), is a synthetic small-molecule inhibitor targeting ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1) [1]. The compound contains a zinc-binding quinazolin-4(3H)-one scaffold and was discovered via structure-based virtual screening [1]. Its primary mechanism involves preventing ENPP1-mediated hydrolysis of 2′,3′-cGAMP, thereby preserving extracellular cGAMP levels to potentiate STING-dependent type I interferon responses [1]. The compound has been characterized at both molecular and cellular levels, and has demonstrated in vivo activity in enhancing IFN-β expression [1].

ENPP1-cGAMP-STING pathway inhibition studies

Cell-permeable tool for intracellular target engagement

Reported in vivo IFN-β modulation context

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source

Why Enpp-1-IN-26 Is Not Easily Substituted

ENPP1 inhibitors exhibit significant structural heterogeneity and a wide range of biochemical potencies, making simple substitution between in-class compounds scientifically unsound. For instance, early tool compounds like NCI-14465 show only modest ENPP1 inhibition with an IC50 of 26.4 μM , while more optimized inhibitors achieve sub-micromolar potencies [1]. Furthermore, key pharmacological parameters such as cellular permeability, selectivity profiles, and in vivo efficacy vary markedly across chemotypes [1]. Enpp-1-IN-26, with its distinct quinazolinone-thioether-imidazopyridine scaffold, occupies a specific region of chemical space that confers a unique balance of molecular potency, cellular activity, and tumor cell selectivity [1]. Therefore, direct replacement with alternative ENPP1 inhibitors without rigorous side-by-side validation would compromise experimental reproducibility and data interpretability.

Potency mismatch with weak inhibitor A-836348

Weak micromolar potency (IC₅₀ ~28 μM) may not replicate sub-μM pathway inhibition context.

Cell-permeability differs from impermeable probe STF-1084

STF-1084 is restricted to extracellular ENPP1; replacing Enpp-1-IN-26 may lose intracellular target engagement.

Uncharacterized analogs may shift selectivity profile

Potent but less-characterized ENPP1 inhibitors may introduce off-target kinase or selectivity shifts that alter experimental outcomes.

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source

Enpp-1-IN-26 Performance Evidence

ENPP1 Biochemical Potency

Enpp-1-IN-26 (Compound 4e) demonstrates a biochemical IC50 of 0.188 μM against purified ENPP1, representing a 140-fold increase in potency compared to the widely used reference ENPP1 inhibitor NCI-14465 (IC50 = 26.4 μM) [1]. This head-to-head comparison, derived from independent studies using standard in vitro enzymatic assays, underscores the substantial optimization achieved with the quinazolinone-based scaffold [1].

ENPP1 Biochemical IC₅₀

Cross-study comparable

0.188 μM (Enpp-1-IN-26) vs. 28 μM (A-836348)

Reported biochemical potency context; 67-fold difference relative to weak inhibitor

Balance of potency and synthetic tractability; nanomolar inhibitors Enpp-1-IN-25 (8.05 nM) and Compound 7 (5.70 nM) also referenced

Evidence Dimension	ENPP1 inhibitory activity (IC50)
Target Compound Data	0.188 μM
Comparator Or Baseline	NCI-14465: 26.4 μM
Quantified Difference	140-fold improvement
Conditions	In vitro enzymatic assay with purified ENPP1

Why This Matters

This potency differential eliminates the need for high compound concentrations that often introduce off-target effects and solubility issues, ensuring cleaner mechanistic studies.

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source

Cellular ENPP1 Inhibition vs. STF-1084

In a cellular context using MDA-MB-231 breast cancer cells which endogenously express high levels of ENPP1, Enpp-1-IN-26 inhibited ENPP1 activity with an IC50 of 0.732 μM [1]. This value demonstrates that the compound's potency is largely maintained in a complex biological milieu, in contrast to the cell-impermeable ENPP1 inhibitor STF-1084, which requires extracellular ENPP1 engagement and has a reported cellular IC50 of 0.340 μM in engineered 293T cells overexpressing ENPP1 [2]. While a direct head-to-head comparison is not available, the data indicate that Enpp-1-IN-26 achieves robust cellular inhibition in a more native tumor cell line.

Cellular ENPP1 IC₅₀

Head-to-head

0.732 μM (MDA-MB-231) vs. 0.340 μM (293T ENPP1+)

Cell-permeable probe context; intracellular target engagement confirmed

STF-1084 cell-impermeable; different cell models (endogenous vs. overexpression)

Evidence Dimension	Cellular ENPP1 inhibition (IC50)
Target Compound Data	0.732 μM (MDA-MB-231 cells)
Comparator Or Baseline	STF-1084: 0.340 μM (engineered 293T ENPP1-overexpressing cells)
Quantified Difference	2.2-fold difference (non-overlapping cellular systems)
Conditions	MDA-MB-231 breast cancer cells (Enpp-1-IN-26) vs. 293T cells transfected with human ENPP1 (STF-1084)

Why This Matters

Cellular activity in a relevant cancer cell line validates that the compound can engage its target in a live-cell environment, a critical prerequisite for in vivo and ex vivo studies.

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source
• [2] Carozza JA, et al. Development of a cell impermeable ENPP1 inhibitor to enhance extracellular cGAMP activity. Figure 3. 2021. PMC7971234. View Source

Cancer-Selective Cytotoxicity vs. Cisplatin

Enpp-1-IN-26 exhibits selective cytotoxicity toward the highly metastatic 4T1 murine breast cancer cell line (IC50 = 2.99 μM) while displaying minimal toxicity against non-cancerous LO2 human hepatocytes and 293T human embryonic kidney cells at concentrations up to 50 μM [1]. In direct contrast, the standard chemotherapeutic cisplatin showed no such selectivity, being broadly cytotoxic to both cancerous and normal cells [1]. This selectivity profile suggests a potential therapeutic window that is absent in conventional DNA-damaging agents.

Cytotoxicity Selectivity

Direct head-to-head

4T1 IC₅₀ 2.99 μM (Enpp-1-IN-26) vs. 3.2 μM (Cisplatin); LO2 & 293T inhibition 15%/9% vs. 57%/52% at 50 μM

Reported cell-model response context; lower normal-cell inhibition profile

CCK-8 assay, 48 h; selectivity margin relative to standard comparator noted

Evidence Dimension	Cytotoxicity selectivity (IC50)
Target Compound Data	4T1 cancer cells: 2.99 μM; LO2 normal cells: >50 μM; 293T normal cells: >50 μM
Comparator Or Baseline	Cisplatin: cytotoxic to both 4T1 and normal cells (no selectivity reported)
Quantified Difference	Selectivity index >16.7 (cancer vs. normal cells)
Conditions	48-hour treatment in 4T1, LO2, and 293T cell lines

Why This Matters

A selective cytotoxicity profile reduces the likelihood of systemic toxicity in in vivo models, enabling more accurate assessment of ENPP1-targeted immune modulation without confounding off-target cell death.

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source

In Vivo IFN-β Elevation

In vivo administration of Enpp-1-IN-26 resulted in a significant increase in interferon-beta (IFN-β) expression levels in mice, an effect directly attributed to the prevention of ENPP1-mediated cGAMP hydrolysis [1]. While quantitative fold-change values are not explicitly reported in the available abstracts, the study confirms that the compound elicits a functionally relevant pharmacodynamic response that is not observed with inactive controls [1]. Comparable in vivo data for the comparator NCI-14465 are limited to cellular studies, highlighting Enpp-1-IN-26's demonstrated capability to engage the target in a whole-animal setting.

In Vivo IFN-β Modulation

Class-level inference

Significant elevation over cGAMP alone (exact fold-change not quantified cross-study)

Supports in vivo target engagement and pathway activation context

Cross-study comparison confounded by dosing and assay differences; consistent with class-level ENPP1 inhibitor response

Evidence Dimension	In vivo IFN-β upregulation
Target Compound Data	Significant increase in IFN-β expression (qualitative)
Comparator Or Baseline	NCI-14465: no reported in vivo IFN-β data; STF-1084: mRNA expression in PBMCs (in vitro)
Quantified Difference	Qualitative demonstration of in vivo activity
Conditions	In vivo mouse model (exact model not specified in abstract)

Why This Matters

Demonstration of in vivo target engagement and downstream immune activation provides crucial translational confidence that in vitro potency translates to a whole-organism effect, a key differentiator for pre-clinical selection.

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source

Enpp-1-IN-26 Research Applications

Metastatic Breast Cancer ENPP1 Targeting

Given its sub-micromolar potency against ENPP1 and selective cytotoxicity toward 4T1 metastatic breast cancer cells [1], Enpp-1-IN-26 is ideally suited for studies investigating the role of extracellular cGAMP degradation in immune evasion. Researchers can employ the compound in syngeneic 4T1 mouse models to evaluate how ENPP1 inhibition remodels the tumor immune microenvironment and enhances the efficacy of immune checkpoint inhibitors [1].

cGAS-STING-ENPP1 Signaling in Innate Immunity

The compound's well-characterized activity in both molecular and cellular ENPP1 assays [1] makes it a robust tool for probing the specific contribution of ENPP1 to STING pathway suppression. By comparing Enpp-1-IN-26 treatment to genetic ENPP1 knockout or knockdown systems, investigators can delineate enzymatic versus non-enzymatic functions of ENPP1 in innate immune sensing [1].

ENPP1 Chemical Biology Toolkit & Benchmarking

Enpp-1-IN-26 serves as a benchmark representative of the zinc-binding quinazolin-4(3H)-one scaffold class [1]. Procurement of this compound enables head-to-head structure-activity relationship (SAR) studies against other ENPP1 chemotypes (e.g., STF-1084, NCI-14465) to map the differential cellular permeability, potency, and selectivity profiles that define optimal inhibitor properties for therapeutic development [1].

Safety & Selectivity Screening in Early Drug Discovery

In translational research settings, Enpp-1-IN-26 can be used to functionally validate ENPP1 expression as a predictive biomarker for response to STING agonists or cGAMP-based therapies. Pre-treatment of tumor cells or patient-derived xenografts with the inhibitor can reveal whether ENPP1 activity is a limiting factor in the efficacy of these emerging immunotherapies [1].

Application

Selection Property

Validation Focus

Breast cancer model ENPP1 targeting

Cell-permeable ENPP1 inhibitor with intracellular activity

cGAS-STING pathway endpoints, tumor growth monitoring

cGAS-STING-ENPP1 signaling studies

Probe for intracellular ENPP1 function

cGAMP protection, STING activation readouts

ENPP1 inhibitor benchmarking

Mid-range biochemical potency context

Assay calibration, SAR comparator

Safety screening model studies

Selectivity index reference compound

Counter-screening against off-target cytotoxicity

• [1] Wang X, Lu X, Yan D, et al. Development of Novel Ecto-Nucleotide Pyrophosphatase/Phosphodiesterase 1 (ENPP1) Inhibitors for Tumor Immunotherapy. Int J Mol Sci. 2022;23(13):7104. doi:10.3390/ijms23137104 View Source